2-[(3-bromobenzyl)sulfanyl]-N'-[(5-{4-nitrophenyl}-2-furyl)methylene]acetohydrazide

• Molecular Formula: C20H16BrN3O4S
• Molecular Weight: 474.3 g/mol
• IUPAC Name: 2-[(3-bromophenyl)methylsulfanyl]-N-[(E)-[5-(4-nitrophenyl)furan-2-yl]methylideneamino]acetamide
• InChI: InChI=1S/C20H16BrN3O4S/c21-16-3-1-2-14(10-16)12-29-13-20(25)23-22-11-18-8-9-19(28-18)15-4-6-17(7-5-15)24(26)27/h1-11H,12-13H2,(H,23,25)/b22-11+
• InChI Key: IOJGKWLUQHQVKZ-SSDVNMTOSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)Br)CSCC(=O)N/N=C/C2=CC=C(O2)C3=CC=C(C=C3)[N+](=O)[O-]
• SMILES: C1=CC(=CC(=C1)Br)CSCC(=O)NN=CC2=CC=C(O2)C3=CC=C(C=C3)[N+](=O)[O-]

Description

2-[(3-bromobenzyl)sulfanyl]-N'-[(5-{4-nitrophenyl}-2-furyl)methylene]acetohydrazide is a chemical compound with potential applications in scientific research. It is a hydrazide derivative that has been synthesized using a specific method.

Mechanism of Action

The mechanism of action of 2-[(3-bromobenzyl)sulfanyl]-N'-[(5-{4-nitrophenyl}-2-furyl)methylene]acetohydrazide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. It may also work by disrupting the cell membrane of bacteria and fungi, leading to their death.
Biochemical and Physiological Effects:
2-[(3-bromobenzyl)sulfanyl]-N'-[(5-{4-nitrophenyl}-2-furyl)methylene]acetohydrazide has been shown to have biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it may have anti-inflammatory effects, which could be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(3-bromobenzyl)sulfanyl]-N'-[(5-{4-nitrophenyl}-2-furyl)methylene]acetohydrazide in lab experiments include its potential as a therapeutic agent for the treatment of cancer, Alzheimer's disease, and other diseases. However, there are limitations to its use. The compound has moderate yield and requires purification, which can be time-consuming and expensive. Additionally, the mechanism of action is not fully understood, which can make it difficult to design experiments to test its efficacy.

Future Directions

There are several future directions for research involving 2-[(3-bromobenzyl)sulfanyl]-N'-[(5-{4-nitrophenyl}-2-furyl)methylene]acetohydrazide. One direction is to further investigate its mechanism of action, which could lead to the development of more effective therapeutic agents. Additionally, research could focus on optimizing the synthesis method to improve yield and reduce costs. Finally, the compound could be tested in animal models to determine its efficacy and potential side effects.

Synthesis Methods

The synthesis of 2-[(3-bromobenzyl)sulfanyl]-N'-[(5-{4-nitrophenyl}-2-furyl)methylene]acetohydrazide involves the reaction of 3-bromobenzyl chloride with thiourea to form 3-bromobenzylthiourea. This intermediate is then reacted with 5-(4-nitrophenyl)-2-furaldehyde to form the final product. The yield of the synthesis is moderate, and purification is required to obtain a pure compound.

Scientific Research Applications

2-[(3-bromobenzyl)sulfanyl]-N'-[(5-{4-nitrophenyl}-2-furyl)methylene]acetohydrazide has potential applications in scientific research. It has been shown to inhibit the growth of certain cancer cell lines, including breast cancer and lung cancer cells. This compound may also have antibacterial and antifungal properties. Additionally, it has been suggested that this compound may have potential as a therapeutic agent for the treatment of Alzheimer's disease.